Cas no 2138576-69-7 (1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine)

• Product Name: 1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine
• CAS No: 2138576-69-7
• MF: C₁₆H₂₃N₃O₄S
• MW: 353.436522722244
• CID: 6326357
• PubChem ID: 165501108
• Update Time: 2025-05-20

1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 2138576-69-7
• EN300-1167602
• 1-(4-nitrobenzenesulfonyl)-3,4'-bipiperidine
• 1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine

• Inchi： 1S/C16H23N3O4S/c20-19(21)15-3-5-16(6-4-15)24(22,23)18-11-1-2-14(12-18)13-7-9-17-10-8-13/h3-6,13-14,17H,1-2,7-12H2
• InChI Key： YNMXBAYIUGRHBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C1)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 353.14092740g/mol
• Monoisotopic Mass: 353.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine

1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine (CAS No. 2138576-69-7)

1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine, also known by its CAS registry number CAS No. 2138576-69-7, is a complex organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. The molecule consists of a bipiperidine framework substituted with a nitrobenzenesulfonyl group, which imparts distinct electronic and steric characteristics.

The structural design of 1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine makes it a versatile compound for various chemical reactions. The bipiperidine moiety provides a rigid and flexible framework, while the nitrobenzenesulfonyl group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its ability to participate in intramolecular cyclization reactions under specific conditions. This property has been exploited in the construction of macrocyclic structures, which are of interest in drug delivery systems and catalysis. For instance, researchers have utilized 1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine to synthesize macrocycles with tailored pore sizes and functionalities, opening new avenues for molecular recognition and separation technologies.

In terms of synthesis, CAS No. 2138576-69-7 can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are critical for scaling up production to meet the demands of preclinical studies and potential clinical trials.

The application of 1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine extends beyond pharmaceuticals into materials science. Its ability to form self-assembled monolayers on various substrates has been investigated for use in nanotechnology applications. For example, researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional materials with tunable electronic properties, which could find applications in flexible electronics and energy storage devices.

Moreover, the compound's photophysical properties have been studied extensively. Under UV light irradiation, it exhibits fluorescence emission at specific wavelengths, making it a candidate for use in sensors and imaging agents. Recent studies have highlighted its potential as a fluorescent probe for detecting metal ions in aqueous solutions, offering a simple yet effective method for environmental monitoring.

In conclusion, 1-(4-Nitrobenzenesulfonyl)-3,4'-bipiperidine (CAS No. 2138576-69-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as an intermediate in drug synthesis, a building block for advanced materials, and a functional molecule for sensing applications. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic research and industrial development.